Cas no 82000-57-5 (Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate)
82000-57-5 structure
Product Name:Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate
CAS No:82000-57-5
MF:C9H9NO2S2
MW:227.30325961113
CID:1023723
PubChem ID:12955259
Update Time:2025-04-20
Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate
- 3-methyl-Thieno[2,3-c]isothiazole-5-carboxylic acid ethyl ester
- ethyl 3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
- Ethyl3-methylthieno[2,3-c]isothiazole-5-carboxylate
- DTXSID00513862
- 82000-57-5
- AMY36663
- FT-0732963
- DB-075805
-
- Inchi: 1S/C9H9NO2S2/c1-3-12-9(11)7-4-6-5(2)14-10-8(6)13-7/h4H,3H2,1-2H3
- InChI Key: VNGBTOOLBDSNIO-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=CC2=C(C)SN=C12
Computed Properties
- Exact Mass: 227.00747088g/mol
- Monoisotopic Mass: 227.00747088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 95.7Ų
Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189416-1g |
ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate |
82000-57-5 | 95% | 1g |
$533 | 2024-07-23 | |
| Alichem | A059004243-1g |
Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate |
82000-57-5 | 95% | 1g |
$487.60 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743146-1g |
Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate |
82000-57-5 | 98% | 1g |
¥3981.00 | 2024-07-28 |
Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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